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Compound of Interest

Compound Name: 1-Oleoyl-3-palmitoylglycerol

Cat. No.: B1263825

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial suppliers, applications, and
detailed experimental protocols for the use of high-purity 1-Oleoyl-3-palmitoylglycerol. This
diglyceride is a valuable tool in various research and development fields, including infant
nutrition, drug delivery, and skin care.

Commercial Availability

High-purity 1-Oleoyl-3-palmitoylglycerol is available from several reputable commercial
suppliers catering to the research and pharmaceutical industries. The purity and formulation
may vary, so it is crucial to consult the supplier's specifications for detailed information.

Supplier Product Name CAS Number Purity
Santa Cruz 1-Oleoyl-3-palmitoyl- Not specified, for
_ 3343-30-4
Biotechnology rac-glycerol research use
) 1-Palmitoyl-3-Oleoyl-
Cayman Chemical 3343-30-4 >98%
rac-glycerol
) 1-Oleoyl-3- N N
EvitaChem Not specified Not specified

palmitoylglycerol

1-Palmitoyl-3-Oleoyl- -
TargetMol 3343-30-4 Not specified
rac-glycerol
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Key Applications

1-Oleoyl-3-palmitoylglycerol is a versatile molecule with several key applications in research
and development:

 Infant Nutrition: This diglyceride is a component of infant formulas, designed to mimic the
structure of human milk fat. Its specific structure is believed to aid in the absorption of fatty
acids in infants.

o Drug Delivery: As a lipid, it can be incorporated into lipid-based drug delivery systems, such
as liposomes and solid lipid nanoparticles, to enhance the solubility and bioavailability of
poorly water-soluble drugs.

o Cosmetics and Dermatology: Due to its emollient properties, it can be used in topical
formulations to improve skin hydration and barrier function.

o Biochemical Research: It serves as a substrate for enzymes involved in lipid metabolism,
such as diacylglycerol acyltransferase (DAGAT).[1] It is also used to study the activation of
signaling pathways mediated by diacylglycerols.

Experimental Protocols

The following are detailed protocols for common experimental procedures involving 1-Oleoyl-3-
palmitoylglycerol.

Protocol 1: High-Performance Liquid Chromatography
(HPLC) Analysis

This protocol outlines a general method for the analysis of 1-Oleoyl-3-palmitoylglycerol purity
and quantification in a sample.

Materials:
e 1-Oleoyl-3-palmitoylglycerol standard
 HPLC-grade hexane, isopropanol, and acetonitrile

e Volumetric flasks
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e Syringe filters (0.45 um PTFE)

o HPLC system with a C18 reversed-phase column and an Evaporative Light Scattering
Detector (ELSD)

Procedure:

o Standard Preparation: Prepare a stock solution of 1-Oleoyl-3-palmitoylglycerol in hexane
at a concentration of 1 mg/mL.

o Sample Preparation: Dissolve a known weight of the sample containing 1-Oleoyl-3-
palmitoylglycerol in hexane to achieve a concentration within the calibration range.

o Calibration Curve: Prepare a series of dilutions from the stock solution in the mobile phase
(e.g., acetonitrile/isopropanol) to create a calibration curve.

e HPLC Analysis:
o Inject the standards and samples onto the C18 column.
o Use a gradient elution with acetonitrile and isopropanol to separate the components.
o Detect the analyte using an ELSD.

o Data Analysis: Quantify the amount of 1-Oleoyl-3-palmitoylglycerol in the sample by
comparing its peak area to the calibration curve.

Protocol 2: In Vitro Diacylglycerol Kinase (DGK) Activity
Assay

This protocol describes how to measure the activity of DGK using 1-Oleoyl-3-
palmitoylglycerol as a substrate.

Materials:
» 1-Oleoyl-3-palmitoylglycerol

o Diacylglycerol Kinase (DGK) enzyme
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e ATP

Kinase assay buffer

Lipid vesicle preparation reagents (e.g., phosphatidylcholine, phosphatidylserine)

Detection reagent for ADP or phosphatidic acid
Procedure:

e Substrate Preparation: Prepare lipid vesicles containing a known concentration of 1-Oleoyl-
3-palmitoylglycerol.

e Enzyme Reaction:

o In a microplate well, combine the kinase assay buffer, the lipid vesicles, and the DGK
enzyme.

o Initiate the reaction by adding ATP.
o Incubate at the optimal temperature for the enzyme (e.g., 37°C) for a specific time.

o Detection: Stop the reaction and measure the amount of product formed (phosphatidic acid)
or the amount of ATP consumed (by measuring ADP) using a suitable detection reagent and
a plate reader.

o Data Analysis: Calculate the DGK activity based on the amount of product formed per unit of
time.

Protocol 3: In Vitro Protein Kinase C (PKC) Activation
Assay

This protocol details a method to assess the activation of PKC by 1-Oleoyl-3-
palmitoylglycerol.

Materials:

e 1-Oleoyl-3-palmitoylglycerol
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e Protein Kinase C (PKC) enzyme

e Phosphatidylserine

o ATP (radiolabeled or with a fluorescent tag)

o PKC substrate peptide

o Assay buffer

e Method for detecting substrate phosphorylation (e.g., scintillation counting for radiolabeled
ATP, fluorescence measurement)

Procedure:

Reaction Setup:

o In a microplate well, combine the assay buffer, phosphatidylserine vesicles, and 1-Oleoyl-
3-palmitoyliglycerol.

o Add the PKC enzyme and the substrate peptide.

Initiate Reaction: Start the reaction by adding ATP.

Incubation: Incubate at the optimal temperature for PKC (e.g., 30°C) for a defined period.

Detection: Stop the reaction and measure the amount of phosphorylated substrate.

Data Analysis: Determine the level of PKC activation by comparing the phosphorylation in
the presence of 1-Oleoyl-3-palmitoylglycerol to a control without the activator.

Signaling Pathway

1-Oleoyl-3-palmitoylglycerol, as a diacylglycerol (DAG), is a key second messenger in the
phosphoinositide signaling pathway. This pathway is initiated by the activation of G protein-
coupled receptors (GPCRSs) or receptor tyrosine kinases (RTKs), leading to the activation of
phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into
inositol trisphosphate (IP3) and DAG. While IP3 triggers the release of calcium from the
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endoplasmic reticulum, DAG remains in the plasma membrane where it recruits and activates
members of the Protein Kinase C (PKC) family. Activated PKC then phosphorylates a wide
range of downstream target proteins, leading to various cellular responses such as
proliferation, differentiation, and apoptosis.

Plasma Membrane

Cy1059] phosphorfiates targets

Cellular Response

Click to download full resolution via product page
Caption: Diacylglycerol Signaling Pathway.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for studying the effects of 1-
Oleoyl-3-palmitoylglycerol on a cellular process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Applications of High-Purity
1-Oleoyl-3-palmitoylglycerol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1263825#commercial-suppliers-of-high-purity-1-
oleoyl-3-palmitoylglycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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